(2E)-2-(acetylimino)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxamide

• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-acetamido-N-(pyridin-3-ylmethyl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C16H14N4O2S/c1-10(21)19-16-20-13-5-4-12(7-14(13)23-16)15(22)18-9-11-3-2-6-17-8-11/h2-8H,9H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key: FJSJDROOAACTHN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(S1)C=C(C=C2)C(=O)NCC3=CN=CC=C3

Description

(2E)-2-(Acetylimino)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxamide is a benzothiazole derivative featuring a 2-acetylimino group, a pyridin-3-ylmethyl carboxamide substituent at position 6, and a dihydrothiazole ring. Benzothiazoles are privileged scaffolds in medicinal chemistry due to their diverse bioactivities, including kinase inhibition, antimicrobial, and anticancer properties .

Comparison with Similar Compounds

Key Structural Analog: 2-Acetamido-N-[3-(Pyridin-2-ylamino)propyl]benzo[d]thiazole-6-carboxamide (22)

Structural Similarities :

• Both compounds share a benzothiazole core with a 6-carboxamide group.
• The acetamido/imino group at position 2 is conserved.

Differences :

• The target compound has a pyridin-3-ylmethyl group, while 22 uses a pyridin-2-ylamino propyl linker.
• The dihydrothiazole ring in the target compound may enhance conformational rigidity compared to 22 ’s fully aromatic benzothiazole .

Other Heterocyclic Analogs

• Pyrido[2,3-d]pyrimidine derivatives (): Feature fused pyrimidine-pyridine cores but lack the benzothiazole scaffold. These compounds often target nucleotide-binding enzymes .
• Benzofuran and Isoindoloquinazolinone derivatives (): Structurally distinct but share carboxamide and aromatic heterocyclic motifs. These are often explored for antimicrobial or anti-inflammatory activities .

Quantitative Structural Similarity Analysis

Using chemoinformatic similarity coefficients (e.g., Tanimoto index), the target compound demonstrates moderate similarity (~60–70%) to 22 due to conserved benzothiazole and carboxamide groups. Differences in substituent chemistry (pyridin-3-ylmethyl vs. pyridin-2-ylamino propyl) reduce the similarity score .

Table 1: Comparison of Key Analogs

Compound Name	Core Structure	Substituents (Position)	Biological Activity (IC50)	Structural Similarity (Tanimoto)
Target Compound	Dihydrobenzothiazole	2-Acetylimino, 6-Pyridin-3-ylmethyl	Not reported	Reference (100%)
22 ()	Benzothiazole	2-Acetamido, 6-Pyridin-2-ylpropyl	BRAFV600E: 7.9 μM	~65%
Pyrido[2,3-d]pyrimidine ()	Pyrido-pyrimidine	Chlorophenyl, Methyl esters	Not reported	<30%
Benzofuranone ()	Benzofuran	Methyl, Isoxazolyl	Antimicrobial (assumed)	<25%